Cas no 478041-56-4 (4-{(4-Fluorophenyl)sulfanylmethyl}-1-(phenylsulfonyl)-4-piperidinol)

4-{(4-Fluorophenyl)sulfanylmethyl}-1-(phenylsulfonyl)-4-piperidinol is a fluorinated piperidine derivative featuring a sulfanylmethyl and phenylsulfonyl functional group. This compound exhibits potential utility in medicinal chemistry and pharmaceutical research due to its unique structural framework, which may serve as a key intermediate in the synthesis of bioactive molecules. The presence of the 4-fluorophenyl moiety enhances its stability and binding affinity, while the sulfonyl group contributes to improved solubility and reactivity. Its well-defined stereochemistry and functional group diversity make it a valuable candidate for further exploration in drug discovery, particularly in the development of CNS-targeting agents or enzyme inhibitors.

4-{(4-Fluorophenyl)sulfanylmethyl}-1-(phenylsulfonyl)-4-piperidinol structure

478041-56-4 structure

Product Name:4-{(4-Fluorophenyl)sulfanylmethyl}-1-(phenylsulfonyl)-4-piperidinol

CAS No:478041-56-4

MF:

MW:

CID:4653217

Update Time:2025-05-19

4-{(4-Fluorophenyl)sulfanylmethyl}-1-(phenylsulfonyl)-4-piperidinol Chemical and Physical Properties

Names and Identifiers

- 4-{(4-Fluorophenyl)sulfanylmethyl}-1-(phenylsulfonyl)-4-piperidinol

4-{(4-Fluorophenyl)sulfanylmethyl}-1-(phenylsulfonyl)-4-piperidinol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	F152450-25mg	4-{[(4-Fluorophenyl)sulfanyl]methyl}-1-(phenylsulfonyl)-4-piperidinol	478041-56-4		25mg	$ 230.00	2022-06-05
TRC	F152450-50mg	4-{[(4-Fluorophenyl)sulfanyl]methyl}-1-(phenylsulfonyl)-4-piperidinol	478041-56-4		50mg	$ 380.00	2022-06-05
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00879234-1g	1-(Benzenesulfonyl)-4-{[(4-fluorophenyl)sulfanyl]methyl}piperidin-4-ol	478041-56-4	90%	1g	￥4193.0	2024-04-18
A2B Chem LLC	AI71773-1mg	1-(benzenesulfonyl)-4-{[(4-fluorophenyl)sulfanyl]methyl}piperidin-4-ol	478041-56-4	>90%	1mg	$201.00	2024-04-19
A2B Chem LLC	AI71773-5mg	1-(benzenesulfonyl)-4-{[(4-fluorophenyl)sulfanyl]methyl}piperidin-4-ol	478041-56-4	>90%	5mg	$214.00	2024-04-19
A2B Chem LLC	AI71773-10mg	1-(benzenesulfonyl)-4-{[(4-fluorophenyl)sulfanyl]methyl}piperidin-4-ol	478041-56-4	>90%	10mg	$240.00	2024-04-19
A2B Chem LLC	AI71773-500mg	1-(benzenesulfonyl)-4-{[(4-fluorophenyl)sulfanyl]methyl}piperidin-4-ol	478041-56-4	>90%	500mg	$720.00	2024-04-19
A2B Chem LLC	AI71773-1g	1-(benzenesulfonyl)-4-{[(4-fluorophenyl)sulfanyl]methyl}piperidin-4-ol	478041-56-4	>90%	1g	$1295.00	2024-04-19

4-{(4-Fluorophenyl)sulfanylmethyl}-1-(phenylsulfonyl)-4-piperidinol Related Literature

1. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
2. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
3. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
4. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
5. An atomic scale study of defects in Co2FeAl

Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-{(4-Fluorophenyl)sulfanylmethyl}-1-(phenylsulfonyl)-4-piperidinol

Comprehensive Overview of 4-{(4-Fluorophenyl)sulfanylmethyl}-1-(phenylsulfonyl)-4-piperidinol (CAS No. 478041-56-4)

The compound 4-{(4-Fluorophenyl)sulfanylmethyl}-1-(phenylsulfonyl)-4-piperidinol (CAS No. 478041-56-4) is a chemically synthesized molecule that has garnered significant attention in pharmaceutical and organic chemistry research. Its unique structure, featuring a piperidinol core with fluorophenyl and phenylsulfonyl substituents, makes it a valuable intermediate for drug discovery and development. Researchers are particularly interested in its potential applications due to its sulfanylmethyl and sulfonyl functional groups, which are known to enhance bioavailability and target specificity.

In recent years, the demand for 4-{(4-Fluorophenyl)sulfanylmethyl}-1-(phenylsulfonyl)-4-piperidinol has increased, driven by its relevance in designing novel therapeutic agents. The compound's CAS No. 478041-56-4 is frequently searched in academic databases and chemical catalogs, reflecting its growing importance. Its structural complexity and versatility align with current trends in small-molecule drug development, where researchers prioritize compounds with modular frameworks for structure-activity relationship (SAR) studies.

One of the key reasons for the compound's popularity is its potential role in addressing neurodegenerative diseases and inflammatory disorders. The fluorophenyl moiety, in particular, is a common feature in drugs targeting central nervous system (CNS) pathways. Additionally, the phenylsulfonyl group is often associated with enzyme inhibition, making this compound a candidate for kinase inhibitor research. These attributes have led to a surge in inquiries about its synthesis, purification, and analytical characterization.

From a synthetic chemistry perspective, 4-{(4-Fluorophenyl)sulfanylmethyl}-1-(phenylsulfonyl)-4-piperidinol presents intriguing challenges and opportunities. Its preparation typically involves multi-step reactions, including nucleophilic substitution and sulfonylation, which are critical for achieving high yields and purity. Researchers often optimize these processes using green chemistry principles to minimize waste and improve sustainability—a topic of great interest in modern chemical manufacturing.

The compound's physicochemical properties, such as solubility, stability, and logP values, are also widely studied. These parameters are essential for drug formulation and preclinical testing, as they influence absorption, distribution, metabolism, and excretion (ADME) profiles. Given the rising focus on precision medicine, understanding these properties helps tailor the molecule for specific therapeutic applications.

In summary, 4-{(4-Fluorophenyl)sulfanylmethyl}-1-(phenylsulfonyl)-4-piperidinol (CAS No. 478041-56-4) represents a promising scaffold in medicinal chemistry. Its structural features and potential biological activities make it a subject of ongoing research, particularly in the context of targeted therapy and drug repurposing. As scientific advancements continue, this compound is likely to play a pivotal role in addressing unmet medical needs.